Isopropyl 2-amino-5-{[(4-methoxyphenyl)amino]carbonyl}-4-methylthiophene-3-carboxylate
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Overview
Description
Isopropyl 2-amino-5-{[(4-methoxyphenyl)amino]carbonyl}-4-methylthiophene-3-carboxylate is a product used in proteomics research .
Chemical Reactions Analysis
Specific chemical reactions involving this compound aren’t available in the search results. It’s primarily used in proteomics research .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 348.42 . Other properties such as melting point, boiling point, and density weren’t available in the search results .Scientific Research Applications
Synthetic Pathways and Chemical Reactivity
Compounds with thiophene cores, such as "Isopropyl 2-amino-5-{[(4-methoxyphenyl)amino]carbonyl}-4-methylthiophene-3-carboxylate," are of significant interest in organic chemistry due to their potential as building blocks in synthesizing heterocyclic compounds. The research by Sosnovskikh (2018) discusses the synthesis, chemical reactivity, and biological activity of 2-mono- and 2,3-disubstituted thiochromones, highlighting the versatility of thiophene derivatives in organic synthesis and their potential in developing new medicinal compounds (Sosnovskikh, 2018).
Biological Activities and Pharmacological Applications
The presence of amino and carboxylate functionalities in compounds often confers biological activity, making them candidates for pharmacological studies. The work by Omidi and Kakanejadifard (2020) reviews Schiff base, hydrazone, and oxime derivatives of curcumin, focusing on their synthesis and biological activities. This study suggests that modifications at the carbonyl group, similar to the structural motifs present in our compound of interest, can enhance medicinal properties, providing a pathway for the development of new therapeutic agents (Omidi & Kakanejadifard, 2020).
Anti-Infective Materials
The integration of specific chemical functionalities into materials science for developing anti-infective surfaces is another area of interest. Marchese et al. (2018) discuss the antimicrobial and anti-biofilm activities of carvacrol, a natural compound. While not directly related, the principles of incorporating biologically active molecules into materials could be applicable to derivatives of "this compound" for creating surfaces with antimicrobial properties (Marchese et al., 2018).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
propan-2-yl 2-amino-5-[(4-methoxyphenyl)carbamoyl]-4-methylthiophene-3-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N2O4S/c1-9(2)23-17(21)13-10(3)14(24-15(13)18)16(20)19-11-5-7-12(22-4)8-6-11/h5-9H,18H2,1-4H3,(H,19,20) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RVKABJHVIHZIKE-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=C1C(=O)OC(C)C)N)C(=O)NC2=CC=C(C=C2)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N2O4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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